5-((4-Azido-3-iodobenzamido)methyl)-N,N-dimethyl-1H-tetrazole-1-carboxamide

• Molecular Formula: C12H12IN9O2
• Molecular Weight: 441.19 g/mol
• IUPAC Name: 5-[[(4-azido-3-iodobenzoyl)amino]methyl]-N,N-dimethyltetrazole-1-carboxamide
• InChI: InChI=1S/C12H12IN9O2/c1-21(2)12(24)22-10(17-19-20-22)6-15-11(23)7-3-4-9(16-18-14)8(13)5-7/h3-5H,6H2,1-2H3,(H,15,23)
• InChI Key: QJNXEOBTVAWQME-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1C(=NN=N1)CNC(=O)C2=CC(=C(C=C2)N=[N+]=[N-])I

Description

LY-2318912 is a small molecule drug initially developed by Eli Lilly & Co. It is known for its role as a fatty acid amide hydrolase (FAAH) modulator, specifically targeting anandamide amidohydrolase . This compound is currently in the preclinical stage of development .

Chemical Reactions Analysis

LY-2318912 is a potent, competitive inhibitor of anandamide uptake with an IC50 of 7.27 nM . It shows high affinity against the anandamide transporter binding site with a Kd of 7.62 nM . The compound primarily undergoes inhibition reactions, targeting the FAAH enzyme to prevent the breakdown of anandamide .

Scientific Research Applications

LY-2318912 has significant potential in scientific research, particularly in the fields of chemistry, biology, and medicine. As a FAAH modulator, it is involved in the regulation of endocannabinoid signaling pathways . This makes it a valuable tool for studying the physiological and pathological roles of endocannabinoids. In medicine, LY-2318912 could be explored for its potential therapeutic applications in conditions such as pain, anxiety, and inflammation .

Comparison with Similar Compounds

LY-2318912 is unique in its high affinity and potency as a FAAH inhibitor . Similar compounds include other FAAH inhibitors such as PF-04457845, JNJ-42165279, and SSR411298 . These compounds also target the FAAH enzyme but may differ in their potency, selectivity, and pharmacokinetic properties .